Cas no 926011-53-2 (Thieno[3,2-b]thiophene-2-carboxylic acid, 6-bromo-3-methyl-)

Technical Introduction: Thieno[3,2-b]thiophene-2-carboxylic acid, 6-bromo-3-methyl-, is a brominated and methyl-substituted derivative of thienothiophene carboxylic acid, serving as a versatile intermediate in organic synthesis and materials science. The bromo and methyl functional groups enhance its reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Stille couplings, to construct complex heterocyclic frameworks. Its rigid thienothiophene core contributes to electronic delocalization, rendering it useful in the development of conjugated polymers or small-molecule semiconductors for optoelectronic applications. The compound’s structural features also facilitate further derivatization, enabling tailored modifications for specific research or industrial needs. High purity and well-defined reactivity are key advantages for precision synthesis.

Thieno[3,2-b]thiophene-2-carboxylic acid, 6-bromo-3-methyl- structure

926011-53-2 structure

Product Name:Thieno[3,2-b]thiophene-2-carboxylic acid, 6-bromo-3-methyl-

CAS No:926011-53-2

MF:C₈H₅BrO₂S₂

MW:277.158098936081

MDL:MFCD24387048

CID:4327413

PubChem ID:16103462

Update Time:2025-05-27

Thieno[3,2-b]thiophene-2-carboxylic acid, 6-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

- Thieno[3,2-b]thiophene-2-carboxylic acid, 6-bromo-3-methyl-
- 6-bromo-3-methylthieno[3,2-b]thiophene-2-carboxylic acid
- EN300-8267566
- SCHEMBL404702
- CHEMBL1914588
- BDBM50357192
- D85360
- BMB01153
- WS-01441
- 926011-53-2
- 3-bromo-6-methylthieno[3,2-b]thiophene-5-carboxylic acid
- MDL： MFCD24387048
- Inchi： 1S/C8H5BrO2S2/c1-3-5-7(4(9)2-12-5)13-6(3)8(10)11/h2H,1H3,(H,10,11)
- InChI Key： QQAXFGQFKBDJMX-UHFFFAOYSA-N
- SMILES： BrC1=CSC2=C1SC(C(=O)O)=C2C

Computed Properties

Exact Mass: 275.89143g/mol
Monoisotopic Mass: 275.89143g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 93.8Å²

Thieno[3,2-b]thiophene-2-carboxylic acid, 6-bromo-3-methyl- Pricemore >>

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